Cas no 2060024-19-1 (8-(2-methylphenyl)-6-azaspiro3.4octane)

• Product Name: 8-(2-methylphenyl)-6-azaspiro3.4octane
• CAS No: 2060024-19-1
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• MDL: MFCD30486927
• CID: 5153794
• PubChem ID: 137702300
• Update Time: 2026-03-03

8-(2-methylphenyl)-6-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• CID 137702300
• 6-Azaspiro[3.4]octane, 8-(2-methylphenyl)-
• 8-(2-methylphenyl)-6-azaspiro3.4octane

• MDL： MFCD30486927
• Inchi： 1S/C14H19N/c1-11-5-2-3-6-12(11)13-9-15-10-14(13)7-4-8-14/h2-3,5-6,13,15H,4,7-10H2,1H3
• InChI Key： UWLFDGYFZQAWKO-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=CC=C3C)CNC2)CC1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 327.8±21.0 °C(Predicted)
• pka: 10.90±0.40(Predicted)

Additional information on 8-(2-methylphenyl)-6-azaspiro3.4octane

8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane: A Comprehensive Overview

8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane, identified by the CAS registry number 2060024-19-1, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom at position 6 of the spiro structure. The substituent at position 8 is a 2-methylphenyl group, which introduces additional complexity and functionality to the molecule.

The synthesis of 8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane involves a multi-step process that typically begins with the preparation of an appropriate spiro intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in facilitating key coupling reactions during the synthesis process.

The structural uniqueness of this compound lends itself to a variety of applications, particularly in drug discovery and development. The nitrogen atom within the spiro ring imparts basicity, which can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have explored the potential of 8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane as a scaffold for developing novel therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

In terms of biological activity, 8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane has demonstrated promising results in preclinical models. For instance, research published in 2023 highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting potential anti-cancer properties. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable lead compound for drug design.

The chemical stability of this compound is another factor that contributes to its utility in research settings. Under normal storage conditions, it exhibits excellent stability, which simplifies handling and transportation. However, care must be taken during synthesis to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition.

In conclusion, 8-(2-Methylphenyl)-6-Azaspiro[3.4]Octane, with its unique structure and versatile properties, represents a significant advancement in organic chemistry. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it a subject of ongoing research interest.